(2S)-2-phenyl-2-[[5-(trifluoromethyl)pyridin-2-yl]amino]ethanol

• IUPAC Name: (2S)-2-phenyl-2-[[5-(trifluoromethyl)pyridin-2-yl]amino]ethanol
• InChI: InChI=1S/C14H13F3N2O/c15-14(16,17)11-6-7-13(18-8-11)19-12(9-20)10-4-2-1-3-5-10/h1-8,12,20H,9H2,(H,18,19)/t12-/m1/s1
• InChI Key: SSQKGXHNVDTLAL-GFCCVEGCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CO)NC2=NC=C(C=C2)C(F)(F)F
• Isomeric SMILES: C1=CC=C(C=C1)[C@@H](CO)NC2=NC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H13F3N2O
• Molecular Weight: 282.26 g/mol

Description

(2S)-2-phenyl-2-[[5-(trifluoromethyl)pyridin-2-yl]amino]ethanol, also known as TFEA, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (2S)-2-phenyl-2-[[5-(trifluoromethyl)pyridin-2-yl]amino]ethanol is not yet fully understood. However, it has been shown to act as an allosteric modulator of certain receptors, including the GABA-A receptor. This compound has been shown to enhance the activity of the GABA-A receptor, which is involved in the regulation of anxiety, sleep, and seizures.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its effects on the GABA-A receptor, this compound has been shown to have antioxidant properties and to inhibit the activity of certain enzymes. This compound has also been shown to have anxiolytic and sedative effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using (2S)-2-phenyl-2-[[5-(trifluoromethyl)pyridin-2-yl]amino]ethanol in lab experiments is its high purity level, which allows for accurate and reproducible results. Additionally, this compound has been shown to have low toxicity, making it a safer alternative to other compounds. However, one limitation of using this compound is its relatively high cost, which may make it less accessible to some researchers.

Future Directions

There are several future directions for research on (2S)-2-phenyl-2-[[5-(trifluoromethyl)pyridin-2-yl]amino]ethanol. One area of interest is in the development of new drugs that target specific receptors using this compound as a scaffold. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, there is a need for more research on the safety and toxicity of this compound, particularly in human subjects.

Synthesis Methods

The synthesis of (2S)-2-phenyl-2-[[5-(trifluoromethyl)pyridin-2-yl]amino]ethanol involves the reaction of (S)-2-amino-1-phenylethanol with 5-(trifluoromethyl)pyridin-2-amine in the presence of a catalyst. This reaction results in the formation of this compound as a white solid with a high purity level.

Scientific Research Applications

(2S)-2-phenyl-2-[[5-(trifluoromethyl)pyridin-2-yl]amino]ethanol has been studied extensively in scientific research due to its potential applications in various fields. One of the main areas of research is in the development of new drugs. This compound has been shown to have potential as a scaffold for the design of new drugs that target specific receptors. Additionally, this compound has been studied in the development of new treatments for diseases such as cancer, Alzheimer's, and Parkinson's.